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Compound of Interest

Compound Name: 4-Aminofluorescein Diacetate

Cat. No.: B12284493

Get Quote

Introduction & Principle
4-Amino-Fluorescein Diacetate (4-AF DA) is a cell-permeable, non-fluorescent precursor

utilized to probe intracellular esterase activity. Structurally, it is the diacetate ester of 4-

aminofluorescein.

Mechanism of Action
The utility of 4-AF DA relies on the principle of fluorogenic esterase hydrolysis:

Cell Entry: The lipophilic diacetate groups allow the molecule to passively diffuse across the

plasma membrane of living cells.

Enzymatic Cleavage: Once cytosolic, ubiquitous intracellular esterases hydrolyze the acetate

groups.

Signal Generation: This cleavage restores the conjugated system of the xanthene ring,

converting the non-fluorescent 4-AF DA into the highly fluorescent 4-Aminofluorescein (4-

AF).
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Retention: The resulting 4-AF is more polar and is largely retained within cells with intact

membranes, although leakage can occur over time.

Strategic Importance
While chemically similar to Fluorescein Diacetate (FDA), 4-AF DA is critical in Nitric Oxide (NO)

research. It serves as the NO-insensitive negative control for the DAF-2 DA and DAF-FM DA

probes.

DAF-2 DA: Fluoresces upon esterase cleavage AND reaction with NO.

4-AF DA: Fluoresces upon esterase cleavage ONLY. It does not react with NO.

Inference: If 4-AF DA generates a signal comparable to DAF-2 DA, the signal is likely an

artifact of dye loading or esterase upregulation, not NO production.

Material Specifications
Component Specification

Probe Name 4-Amino-Fluorescein Diacetate (4-AF DA)

CAS Number 121745-1MG (Merck ref) / Generic

Molecular Weight ~431.39 Da

Solubility DMSO (Stock), Aqueous Buffers (Working)

Excitation / Emission 490–495 nm / 515–520 nm (FITC Channel)

Storage -20°C, Desiccated, Protected from light

Experimental Workflow (DOT Visualization)
The following diagram illustrates the parallel logic between using 4-AF DA as an esterase

probe and its role as a control in NO signaling.
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Caption: Mechanism of 4-AF DA activation. Unlike DAF-2, the fluorescent product 4-AF does

not react further with NO, making it a specific reporter for esterase activity.

Detailed Protocol
Phase 1: Reagent Preparation

Stock Solution (5 mM):

Dissolve 1 mg of 4-AF DA in approximately 460 µL of high-grade anhydrous DMSO.

Note: Prepare fresh or aliquot immediately into single-use vials. Store at -20°C. Avoid

repeated freeze-thaw cycles to prevent spontaneous hydrolysis.

Working Solution (5–10 µM):

Dilute the stock solution 1:500 to 1:1000 in a physiological buffer (e.g., PBS, HBSS, or

HEPES-buffered saline).

Critical: The buffer pH should be 7.0–7.4. 4-AF fluorescence is pH-dependent and

diminishes significantly below pH 6.0.

Phase 2: Cell Staining (Adherent Cells)
Culture: Grow cells to 70-80% confluence.

Wash: Aspirate media and wash cells twice with warm (37°C) PBS to remove serum

esterases, which can cause high background.
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Incubation:

Add the 4-AF DA Working Solution (5–10 µM) to the cells.

Incubate for 30–60 minutes at 37°C in the dark.

Optimization: Time may vary by cell type. Primary cells often require shorter incubation

(20-30 min) than robust cancer lines.

Wash: Remove the staining solution and wash cells 3x with warm PBS or HBSS.

Recovery: Resuspend or maintain cells in a clear, phenol-red-free buffer for imaging.

Phase 3: Detection
Microscopy: Use standard FITC/GFP filter sets (Ex 488 nm, Em 520 nm). Healthy cells will

display bright green cytosolic fluorescence.

Flow Cytometry: Collect data in the FL1 channel. Gate on live cells (FSC/SSC).

Data Analysis & Interpretation
When using 4-AF DA, interpretation depends on the experimental context:
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Observation Interpretation

High Green Fluorescence

High Esterase Activity + Intact Membrane. The

cell is viable, metabolically active, and the

membrane is retaining the dye.

Low/No Fluorescence

Low Viability or Membrane Damage. Either

esterases are inactive (dead cell) or the

membrane is compromised, allowing the

fluorophore to leak out (e.g., late

apoptosis/necrosis).

Signal vs. DAF-2 DA

If 4-AF DA signal

DAF-2 DA signal in an NO experiment, the "NO

signal" is likely false positive (background

esterase activity).

Troubleshooting Guide
Issue: High Background Fluorescence

Cause: Spontaneous hydrolysis of 4-AF DA in the stock solution or presence of serum

esterases in the media.

Solution: Use fresh stock solutions. Ensure thorough washing of cells with serum-free buffer

before adding the probe.

Issue: Rapid Signal Loss (Leakage)
Cause: 4-Aminofluorescein is not as well-retained as some newer dyes (e.g., Calcein

Green).

Solution: Image immediately after washing. Alternatively, conduct the assay at room

temperature (20-25°C) instead of 37°C to slow anion transport. Use an anion transport

inhibitor (e.g., Probenecid) if strictly necessary, though this may affect physiology.

Issue: pH Sensitivity
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Cause: The fluorescence of fluorescein derivatives drops sharply in acidic environments

(endosomes/lysosomes or acidic cytosol).

Solution: Ensure imaging buffer is buffered to pH 7.4. Be aware that treatments causing

intracellular acidification will artificially reduce the signal.
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intracellular-esterase-activity-with-4-af-da]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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